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Compound of Interest

Compound Name: Allyl phenethyl ether

Cat. No.: B078467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl phenethyl ether, with the CAS number 14289-65-7, is an organic compound recognized

for its pleasant floral and fruity aroma, leading to its application in the fragrance and flavor

industries. This technical guide provides a comprehensive overview of the characterization of

Allyl phenethyl ether, including its physicochemical properties, spectroscopic data, a detailed

synthesis protocol, and relevant safety information. The data presented is intended to support

researchers and professionals in its effective application and further investigation.

Physicochemical and Spectroscopic Data
The fundamental properties of Allyl phenethyl ether are summarized in the tables below,

providing a ready reference for laboratory and developmental work.

Table 1: Physicochemical Properties of Allyl Phenethyl
Ether
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Property Value Reference

Molecular Formula C₁₁H₁₄O [1][2]

Molecular Weight 162.23 g/mol [1][2]

Appearance
Colorless to pale yellow clear

liquid
[3]

Odor
Fresh, sweet, floral, with fruity

and chamomile notes
[4]

Boiling Point 219-220 °C at 760 mmHg [3]

Flash Point 86.11 °C (187.00 °F) [3][4]

Density Approximately 1.0015 g/cm³ [2]

Solubility
Insoluble in water; Soluble in

alcohols and organic solvents.
[3]

Table 2: Spectroscopic Data for Allyl Phenethyl Ether
¹H NMR (CDCl₃) Chemical Shift (ppm) Multiplicity Assignment

~7.2 (multiplet) m Aromatic protons

5.95 (ddt) m -CH=CH₂

5.25 (dq) m -CH=CH₂ (trans)

5.17 (dq) m -CH=CH₂ (cis)

3.98 (dt) m -O-CH₂-CH=

3.61 (t) t Ph-CH₂-CH₂-O-

2.89 (t) t Ph-CH₂-CH₂-O-
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¹³C NMR (CDCl₃) Chemical Shift (ppm) Assignment

139.1 Aromatic C

134.9 -CH=CH₂

128.9 Aromatic CH

128.3 Aromatic CH

126.2 Aromatic CH

117.1 -CH=CH₂

70.1 -O-CH₂-CH=

69.4 Ph-CH₂-CH₂-O-

36.3 Ph-CH₂-CH₂-O-

Infrared (IR) Spectroscopy Wavenumber (cm⁻¹) Interpretation

~3080, 3060, 3020 Aromatic and vinyl C-H stretch

~2920, 2860 Aliphatic C-H stretch

~1645 C=C stretch (alkene)

~1600, 1495, 1450 Aromatic C=C stretch

~1100 C-O stretch (ether)

~990, 920 =C-H bend (alkene)

~740, 700 Aromatic C-H bend
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Mass Spectrometry (MS) m/z Interpretation

162 [M]⁺ (Molecular ion)

105 [C₈H₉]⁺ (phenethyl fragment)

91 [C₇H₇]⁺ (tropylium ion)

77 [C₆H₅]⁺ (phenyl fragment)

41 [C₃H₅]⁺ (allyl fragment)

Experimental Protocols
Synthesis of Allyl Phenethyl Ether via Williamson Ether
Synthesis
The Williamson ether synthesis is a reliable method for the preparation of ethers.[5] This

protocol details the synthesis of Allyl phenethyl ether from phenethyl alcohol and allyl

bromide.

Materials:

Phenethyl alcohol

Sodium hydride (NaH) as a 60% dispersion in mineral oil

Allyl bromide

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar
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Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Preparation of the Alkoxide: In a dry round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), a stirred suspension of sodium hydride (1.1 equivalents) in anhydrous

diethyl ether or THF is prepared. To this suspension, phenethyl alcohol (1.0 equivalent) is

added dropwise at 0 °C. The reaction mixture is then allowed to warm to room temperature

and stirred for an additional hour, or until the evolution of hydrogen gas ceases, indicating

the complete formation of the sodium phenethyl alkoxide.

Ether Formation: The reaction mixture is cooled again to 0 °C, and allyl bromide (1.2

equivalents) is added dropwise. After the addition is complete, the mixture is heated to reflux

and maintained at this temperature for 4-6 hours, or until thin-layer chromatography (TLC)

indicates the consumption of the starting alcohol.

Work-up: Upon completion, the reaction is carefully quenched by the slow addition of a

saturated aqueous solution of ammonium chloride. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with

water and then with brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The

resulting crude product can be purified by vacuum distillation or column chromatography on

silica gel to yield pure Allyl phenethyl ether.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Allyl phenethyl ether via the

Williamson ether synthesis.
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Synthesis of Allyl Phenethyl Ether

Alkoxide Formation

Etherification (SN2 Reaction)

Work-up and Purification

Phenethyl Alcohol + NaH in Anhydrous Ether/THF

Sodium Phenethyl Alkoxide Formation
(H₂ gas evolution)

Addition of Allyl Bromide

Reflux

Quenching with NH₄Cl

Extraction and Washing

Drying and Solvent Removal

Vacuum Distillation / Column Chromatography

Pure Allyl Phenethyl Ether
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Characterization Logic

Synthesized Product

TLC Analysis
(Purity Check)

Purification
(Distillation/Chromatography)

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Structure Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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